Cas no 2248325-30-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate
• CAS No: 2248325-30-4
• MF: C₁₄H₁₀F₃NO₄
• MW: 313.228714466095
• CID: 6107409
• PubChem ID: 165729647
• Update Time: 2025-06-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate
• 2248325-30-4
• EN300-6514741

• Inchi： 1S/C14H10F3NO4/c15-14(16,17)13(6-3-7-13)12(21)22-18-10(19)8-4-1-2-5-9(8)11(18)20/h1-2,4-5H,3,6-7H2
• InChI Key： REGCZGPBRAMKMJ-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC1)(F)F

Computed Properties

• Exact Mass: 313.05619229g/mol
• Monoisotopic Mass: 313.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2248325-30-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate, identified by its CAS number 2248325-30-4, represents a significant advancement in the field of medicinal chemistry. This molecule belongs to a class of heterocyclic structures that have garnered considerable attention due to their diverse pharmacological properties and potential applications in therapeutic interventions.

At the core of its chemical structure lies a 1H-isoindole scaffold, which is a fused bicyclic system consisting of a benzene ring and a five-membered nitrogen-containing ring. The presence of a dioxo (or α-ketoester) group at the 1,3-position introduces a highly reactive site that is often exploited in drug design for facilitating various biochemical interactions. Additionally, the incorporation of a trifluoromethyl group at the cyclobutane ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development.

Recent research has highlighted the importance of fluorinated heterocycles in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding affinities. The trifluoromethyl-substituted cyclobutane moiety in this compound is particularly noteworthy, as it has been shown to improve pharmacokinetic profiles by increasing binding residence time and reducing susceptibility to metabolic degradation. This feature is especially relevant in the context of developing small-molecule inhibitors for enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases.

The 1,3-dioxo functional group further contributes to the compound's reactivity by serving as a site for nucleophilic addition or condensation reactions. This versatility allows for the facile synthesis of derivatives with tailored biological activities. For instance, modifications at this position have been explored in the development of antimicrobial agents and anticancer drugs, where the ability to form stable intermediates is crucial for achieving high yields and purity during synthetic processes.

In terms of biological activity, preliminary studies on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate have demonstrated promising results in vitro. The compound exhibits inhibitory effects against several enzymes implicated in disease pathways, including COX-2 and certain tyrosine kinases. These findings are particularly intriguing given the growing body of evidence suggesting that isoindole derivatives can serve as effective scaffolds for drug discovery. The combination of structural features such as the dioxo group and the trifluoromethyl substituent appears to synergistically enhance binding affinity and selectivity.

The synthesis of this compound involves multi-step organic transformations that showcase modern techniques in fluorine chemistry and heterocyclic synthesis. The introduction of the trifluoromethyl group is typically achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods, both of which require precise control over reaction conditions to ensure high regioselectivity and yield. Similarly, the construction of the isoindole core relies on established protocols such as cyclization reactions or palladium-catalyzed coupling strategies.

One notable aspect of working with this compound is its stability under various conditions. The presence of electron-withdrawing groups like the dioxo moiety helps stabilize reactive intermediates, reducing unwanted side reactions during both synthesis and storage. This stability is critical for ensuring consistent quality in pharmaceutical formulations where shelf life and chemical integrity are paramount considerations.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate potential binding modes of this compound with target proteins. These studies often utilize docking algorithms to predict how the molecule interacts with biological receptors at an atomic level. The results suggest that the combination of hydrophobic interactions mediated by the cyclobutane ring and hydrogen bonding facilitated by polar functional groups enhances binding affinity.

The integration of machine learning techniques into drug discovery has also enabled rapid screening of analogs derived from 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate. By leveraging large datasets containing known bioactive compounds, computational models can predict new derivatives with improved pharmacological profiles. This approach has accelerated the identification of lead candidates for further optimization.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(trifluoromethyl)cyclobutane-1-carboxylate (CAS No. 2248325-30-4) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for addressing unmet medical needs across multiple disease areas. As research continues to uncover new biological activities and synthetic methodologies,this compound holds significant promise for future developments in medicinal chemistry.